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Compound of Interest

5-Amino-2-
Compound Name:
methylbenzenesulfonamide

Cat. No.: B032415

Technical Support Center: 5-Amino-2-
methylbenzenesulfonamide

This guide provides essential information for the safe handling and disposal of 5-Amino-2-
methylbenzenesulfonamide waste, tailored for researchers, scientists, and drug development
professionals.

Properties of 5-Amino-2-methylbenzenesulfonamide

A summary of the key physical and chemical properties of 5-Amino-2-
methylbenzenesulfonamide is provided in the table below.
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Property Value Source
Molecular Formula C7H10N202S [1112113114]
Molecular Weight 186.23 g/mol [11[2][41[5]
Melting Point 163-172 °C [2][3][6]
Boiling Point 421.5 £ 55.0 °C at 760 mmHg [2][6]

White to light yellow/orange
Appearance [7]
powder or crystal

- Slightly soluble in DMSO and
Solubility Methanol [6]
ethano

Density 1.4 +0.1 g/cm3 [2]

Frequently Asked Questions (FAQSs)

Q1: What are the primary hazards associated with 5-Amino-2-methylbenzenesulfonamide?

Al: 5-Amino-2-methylbenzenesulfonamide is considered hazardous. It can cause skin
irritation, serious eye irritation, and may cause respiratory irritation.[1][8] Always consult the
Safety Data Sheet (SDS) before handling.

Q2: What personal protective equipment (PPE) should | wear when handling this compound?

A2: When handling 5-Amino-2-methylbenzenesulfonamide, you should wear appropriate
personal protective equipment, including chemical-impermeable gloves, protective clothing,
and eye/face protection such as chemical safety goggles.[9][10] Work should be conducted in a
well-ventilated area, and if ventilation is inadequate, a NIOSH/MSHA approved respirator may
be necessary.[10][11]

Q3: How should | store 5-Amino-2-methylbenzenesulfonamide?

A3: Store the compound in a tightly closed container in a dry, cool, and well-ventilated place.[8]
[10][12] It should be kept in a dark place under an inert atmosphere at room temperature.[6]
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Q4: What is the proper procedure for disposing of 5-Amino-2-methylbenzenesulfonamide

waste?

A4: All waste containing 5-Amino-2-methylbenzenesulfonamide should be treated as
hazardous waste and disposed of in accordance with local, state, and federal regulations.[12]
This typically involves collecting the waste in a designated, labeled, and sealed container for
pickup by a licensed hazardous waste disposal company.[8][10][11][12] Do not dispose of this
chemical down the sink.[13]

Q5: What should | do in case of a small spill?

A5: For a small spill, you should first ensure the area is well-ventilated and eliminate any
sources of ignition.[9] Wearing appropriate PPE, sweep up the solid material, avoiding dust
formation, and place it into a suitable, closed container for disposal.[14]

Q6: How should I handle a large spill?

A6: In the event of a large spill, evacuate personnel to a safe area.[9] Prevent further leakage if
it is safe to do so.[9] Keep people away from and upwind of the spill.[9] Contact your
institution's environmental health and safety (EHS) department for assistance with cleanup and
disposal.

Q7: How do | decontaminate glassware that has been in contact with 5-Amino-2-
methylbenzenesulfonamide?

A7: Glassware should be rinsed with a suitable solvent (such as methanol, given its slight
solubility) to remove residues. The solvent rinse should be collected as hazardous waste. After
the initial rinse, the glassware can be washed with soap and plenty of water.[8]

Troubleshooting Guide
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Issue Recommended Action

Immediately take off contaminated clothing.
Wash the affected area with soap and plenty of

Accidental Skin Contact o i
water.[8][9] Consult a doctor if irritation persists.

[9]

Immediately rinse the eyes cautiously with pure

. water for at least 15 minutes, removing contact
Accidental Eye Contact )

lenses if present and easy to do so0.[8][9] Seek

immediate medical attention.

Move the affected person into fresh air. If

breathing is difficult, give oxygen. If the person
Inhalation of Dust ) ] ] o o

is not breathing, give artificial respiration.[9]

Seek immediate medical attention.

Rinse the mouth with water. Do not induce
) ) vomiting. Never give anything by mouth to an
Accidental Ingestion . _
unconscious person.[9] Call a doctor or Poison

Control Center immediately.[9]

Experimental Protocol: Chemical Waste Disposal
This protocol outlines the general procedure for the collection and disposal of chemical waste,
including 5-Amino-2-methylbenzenesulfonamide.

1. Waste Collection:

o Designate a specific, sealed, and clearly labeled container for 5-Amino-2-
methylbenzenesulfonamide waste. The label should include the chemical name and
associated hazards.

o Collect all solid waste, including contaminated consumables (e.g., weigh boats, gloves,
paper towels), in this container.

e Collect all liquid waste, including solvent rinses used for decontamination, in a separate,
labeled, and sealed container.
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2. Waste Storage:
o Store waste containers in a designated satellite accumulation area.[13]
o Ensure the caps on waste containers are tightly sealed when not in use.[13]

e Segregate waste streams. For example, do not mix acidic waste with basic waste, or
oxidizing waste with organic waste.[13]

3. Waste Disposal:

» Arrange for the pickup of the hazardous waste through your institution's environmental health
and safety (EHS) department.

» Do not allow the volume of chemical waste in the laboratory to exceed 25 gallons.[13]

o Complete all necessary paperwork for the waste disposal as required by your institution and
local regulations.

Visual Workflow for Waste Handling and Disposal
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Caption: Workflow for handling and disposal of 5-Amino-2-methylbenzenesulfonamide
waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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